Cas no 5273-85-8 (Benzene,1,2,3-trimethoxy-5-(1E)-1-propen-1-yl-)

Benzene,1,2,3-trimethoxy-5-(1E)-1-propen-1-yl- Properties

Names and Identifiers

• Benzene,1,2,3-trimethoxy-5-(1E)-1-propen-1-yl-
• Isoelemicin
• Isoelemicin,5-Propenyl-1,2,3-trimethoxy
• 5-PROPENYL-1,2,3-TRIMETHOXY
• trans-Isoelemicin
• trans-Isoelemicine
• (E)-Isoelemicin
• 1,2,3-Trimethoxy-5-((E)-prop-1-enyl)benzene
• 1,2,3-Trimethoxy-5-[(1E)-1-propenyl]benzene
• [ "" ]
• AI3-36724
• Benzene, 1,2,3-trimethoxy-5-(1-propenyl)-, (E)-
• RRXOQHQFJOQLQR-AATRIKPKSA-N
• 1,2,3-Trimethoxy-5-(1E)-1-propen-1-ylbenzene; (E)-Isoelemicin; 1,2,3-Trimethoxy-5-((E)-prop-1-enyl)benzene; 1,2,3-Trimethoxy-5-[(1E)-1-propenyl]benzene
• NSC16705
• 9260LA114I
• 1,2,3-TRIMETHOXY-5-((1E)-1-PROPENYL)BENZENE
• NSC-16705
• 1,2,3-Trimethoxy-5-(1-propenyl)-Benzene
• Q27149878
• BENZENE, 1,2,3-TRIMETHOXY-5-(1E)-1-PROPEN-1-YL-
• CHEMBL121548
• ISOELEMICIN, TRANS-
• 487-12-7
• (E)-1,2,3-trimethoxy-5-(prop-1-enyl)benzene
• (e)-isoelemicine
• AKOS032948345
• C16975
• SCHEMBL68067
• 3-(4-Imidazolyl)-2-oxopropionicacid
• 5273-85-8
• 1,2,3-trimethoxy-5-(1-propenyl)benzene
• 1,2,3-trimethoxy-5-[(1E)-prop-1-en-1-yl]benzene
• SCHEMBL8350155
• 1,2,3-trimethoxy-5-[(E)-prop-1-enyl]benzene
• Benzene, 1,2,3-trimethoxy-5-(1-propenyl)-
• CHEBI:80837
• 1,2,3-Trimethoxy-5-(1-propenyl)-(E)-Benzene
• NSC 16705
• Benzene, 1,2,3-trimethoxy-5-propenyl-, (E)-
• UNII-9260LA114I
• DTXSID801017541
• FS-9419
• ISOELEMICIN, (E)-
• NS00125110
• +Expand

• MDL： MFCD06410655
• InChIKey： RRXOQHQFJOQLQR-AATRIKPKSA-N
• Inchi： InChI=1S/C12H16O3/c1-5-6-9-7-10(13-2)12(15-4)11(8-9)14-3/h5-8H,1-4H3/b6-5+
• SMILES： C/C=C/C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 208.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 208.109944
• Heavy Atom Count: 15
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 27.7

Experimental Properties

• LogP: 2.74550
• PSA: 27.69000
• Refractive Index: 1.526
• Boiling Point: 306.5±37.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 102.2±23.8 °C
• Color/Form: Oil
• Density: 1.0±0.1 g/cm3